4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide

• IUPAC Name: 4-phenyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxane-4-carboxamide
• InChI: InChI=1S/C22H27NO2S/c24-20(22(12-14-25-15-13-22)18-7-2-1-3-8-18)23-17-21(10-4-5-11-21)19-9-6-16-26-19/h1-3,6-9,16H,4-5,10-15,17H2,(H,23,24)
• InChI Key: LBCFHQUQICQDSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2(CCOCC2)C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C22H27NO2S
• Molecular Weight: 369.5 g/mol

Description

The compound “4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide” is a complex organic molecule that contains several functional groups including a phenyl group, a thiophen group, an oxane ring, and a carboxamide group. These groups are common in many pharmaceuticals and materials due to their diverse chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxamide could participate in condensation reactions, and the thiophen group could undergo electrophilic aromatic substitution.

Scientific Research Applications

4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide has been studied for its potential use in scientific research applications. It has been used in drug design, drug delivery, and drug screening. This compound has also been used in the study of enzyme inhibition and protein-ligand interactions. In addition, this compound has been used in the study of structure-activity relationships (SARs) in drug design.

Mechanism of Action

The mechanism of action of 4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide is not fully understood. However, it is believed that this compound binds to specific receptors in the body and modulates their activity. This binding is thought to be mediated by hydrogen bonding, hydrophobic interactions, and van der Waals forces. This compound has also been shown to interact with enzymes and proteins, which may influence its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been demonstrated to have an inhibitory effect on the enzyme acetylcholinesterase. This suggests that this compound may have a role in the regulation of neurotransmission. In addition, this compound has been shown to have an inhibitory effect on the enzyme tyrosinase, which is involved in the production of melanin. This suggests that this compound may have a role in the regulation of skin pigmentation.

Advantages and Limitations for Lab Experiments

The use of 4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide in laboratory experiments has several advantages. It is a highly lipophilic molecule, which makes it ideal for drug delivery applications. In addition, it is a relatively small molecule, which makes it easy to synthesize and manipulate. Furthermore, this compound has been demonstrated to interact with enzymes and proteins, which makes it useful for studying enzyme inhibition and protein-ligand interactions.
However, there are some limitations to the use of this compound in laboratory experiments. For example, its mechanism of action is not fully understood, which can make it difficult to predict its effects. In addition, this compound is not very soluble in water, which can limit its use in certain applications.

Future Directions

There are several potential future directions for the use of 4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide. One potential direction is to further explore its mechanism of action. This could involve studying the interactions between this compound and specific receptors, enzymes, and proteins. In addition, further studies could be conducted to explore the potential therapeutic applications of this compound. For example, it could be studied for its potential role in the treatment of neurological disorders and skin pigmentation disorders. Finally, further research could be conducted to explore the potential toxicity of this compound and to develop safer and more effective delivery systems.

Synthesis Methods

4-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide is synthesized through a multi-step reaction process. The first step involves the reaction of 1-thiophen-2-yl cyclopentylmethyl amine with 4-chloro-2-methyl-benzaldehyde in the presence of a base, such as sodium hydroxide. This results in the formation of the intermediate product, 4-chloro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}oxane-4-carboxamide. The intermediate product is then reacted with phenylmagnesium bromide in the presence of a base, such as sodium hydroxide, resulting in the formation of the final product, this compound.